Cas no 2228343-25-5 (1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol
• CAS No: 2228343-25-5
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6259291
• PubChem ID: 165650431
• Update Time: 2025-05-20

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol
• 2228343-25-5
• 1-[(5-bromo-2-cyclopropylpyrimidin-4-yl)methyl]cyclopropan-1-ol
• EN300-1916764

• Inchi： 1S/C11H13BrN2O/c12-8-6-13-10(7-1-2-7)14-9(8)5-11(15)3-4-11/h6-7,15H,1-5H2
• InChI Key： ATUIIUSPEXFODQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CC1(CC1)O

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46Ų

Additional information on 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol

1-(5-Bromo-2-Cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol: A Comprehensive Overview

The compound 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol, identified by the CAS number 2228343-25-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure features a pyrimidine ring substituted with a bromine atom, a cyclopropyl group, and a cyclopropanol moiety, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of the bromine atom in the structure of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol introduces additional electronic effects, potentially enhancing its bioactivity. This makes it a valuable compound for exploring novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has enabled precise characterization of the compound's structure.

In terms of applications, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol has shown promise in medicinal chemistry as a lead compound for developing new drugs. Its unique combination of functional groups allows for further modifications to enhance its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the compound's stability under various reaction conditions makes it an ideal substrate for exploring novel chemical transformations.

The cyclopropyl group attached to the pyrimidine ring contributes significantly to the molecule's stereochemical properties. This feature is particularly important in drug design, where stereochemistry plays a critical role in determining biological activity. Recent research has focused on exploiting these stereochemical attributes to develop enantioselective synthesis methods for this compound.

In conclusion, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylcyclopropan-1-ol represents an exciting advancement in organic chemistry. Its unique structure, combined with its potential for further functionalization and optimization, positions it as a key player in the development of innovative chemical entities with therapeutic applications. As research continues to uncover its full potential, this compound will undoubtedly contribute to advancements in both academic and industrial settings.